Cas no 2645417-50-9 (1,2-bis(methyl-d3)-1H-imidazol-4-d-5-amine)

• Product Name: 1,2-bis(methyl-d3)-1H-imidazol-4-d-5-amine
• CAS No: 2645417-50-9
• MF: C₅H₉N₃
• MW: 118.188192129135
• CID: 6826000
• PubChem ID: 172403971
• Update Time: 2025-02-26

1,2-bis(methyl-d3)-1H-imidazol-4-d-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,2-bis(methyl-d3)-1H-imidazol-4-d-5-amine
• 2645417-50-9
• CS-24162

• Inchi： 1S/C5H9N3/c1-4-7-3-5(6)8(4)2/h3H,6H2,1-2H3/i1D3,2D3,3D
• InChI Key： CNBBPEZNHKKEKJ-YYWVXINBSA-N
• SMILES： N1(C([2H])([2H])[2H])C(=C([2H])N=C1C([2H])([2H])[2H])N

Computed Properties

• Exact Mass: 118.123584521Da
• Monoisotopic Mass: 118.123584521Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 83.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 43.8Ų